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Compound of Interest

Compound Name: MIF098

Cat. No.: B10854862

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for the handling of MIF098, a macrophage migration
inhibitory factor (MIF) antagonist. Adherence to these procedural guidelines is critical to ensure
laboratory safety and maintain the integrity of your research.

Compound Information and Storage

3-(3-hydroxybenzyl)-5-methylbenzo[d]oxazol-

Chemical Name

2(3H)-one
Molecular Formula C15H13NO3
Molecular Weight 255.27 g/mol
Appearance White to off-white solid
Storage (Powder) Store at -20°C.[1]
Storage (in Solvent) Store at -80°C.[1][2]

Note: MIF098 is stable and should maintain full activity in food held at zero degrees for many
months.[3]
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Hazard Identification and Personal Protective
Equipment (PPE)

MIF098 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] While comprehensive toxicological properties are still under investigation, caution is
advised.[1]

Hazard GHS Classification Precautionary Statement
Acute Oral Toxicity Category 4[1] H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1[1] o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1[1]

with long lasting effects.[1]

The following personal protective equipment is mandatory when handling MIF098:

PPE Category Item Specification

Eye Protection Safety Goggles With side-shields.[1]
Hand Protection Protective Gloves Chemically resistant.
Skin and Body Protection Impervious Clothing Laboratory coat or gown.

. . ) ) Use in areas with appropriate
Respiratory Protection Suitable Respirator o
exhaust ventilation.[1]

Operational Plan for Handling MIF098

This step-by-step guide outlines the procedures for the safe handling of MIF098 from receipt to
disposal.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.
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Verify that the product name and CAS number (1208448-95-6) on the label match the order.

Ensure the container is tightly sealed.

. Storage:

Store the powdered form of MIF098 at -20°C in a well-ventilated area, away from direct
sunlight and sources of ignition.[1]

If dissolved in a solvent, store the solution at -80°C.[1][2]

Keep the container tightly sealed.[1]

. Preparation for Use:

Work in a designated area with adequate ventilation, such as a chemical fume hood.[1]

Don all required personal protective equipment.

Allow the container to reach room temperature before opening to prevent condensation.

Weigh the required amount of MIF098 using a calibrated analytical balance. Avoid creating
dust.

. Dissolution:

MIF098 is soluble in DMSO and EtOH.

Follow your specific experimental protocol for solvent selection and concentration.

. Experimental Use:

Handle all solutions containing MIF098 with care, avoiding contact with skin and eyes.

Do not eat, drink, or smoke when using this product.[1]

. Decontamination and Spill Cleanup:

In case of a spill, immediately alert others in the vicinity.
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o Wearing appropriate PPE, cover the spill with an absorbent material.

o Collect the spilled material and place it in a sealed container for disposal.

o Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

7. Disposal Plan:

o Dispose of all waste materials, including empty containers and contaminated PPE, in

accordance with local, state, and federal regulations.

» All waste containing MIF098 must be disposed of as hazardous waste through an approved

waste disposal plant.[1]

e Collect spillage to prevent release into the environment.[1]

Emergency Procedures

Exposure Route

First Aid Measures

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and call a physician.[1]

Eye Contact

Remove any contact lenses, locate eye-wash
station, and flush eyes immediately with large
amounts of water. Separate eyelids with fingers
to ensure adequate flushing. Promptly call a

physician.[1]

Inhalation

Immediately relocate self or casualty to fresh air.

[1]

Experimental Workflow for Handling MIF098
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of MIF098 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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